Cas no 1353995-27-3 ([1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-methyl-carbamic acid tert-butyl ester)

• Product Name: [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-methyl-carbamic acid tert-butyl ester
• CAS No: 1353995-27-3
• MF: C₁₇H₃₃N₃O₃
• MW: 327.462224721909
• CID: 2159990
• Update Time: 2025-10-30

[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-methyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [1-((S)-2-amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-methyl-carbamic acid tert-butyl ester
• (S)-tert-Butyl ((1-(2-amino-3-methylbutanoyl)piperidin-4-yl)methyl)(methyl)carbamate
• AM95282
• [1-((S)-2-Amino-3-methylbutyryl)piperidin-4-ylmethyl]methylcarbamic acid tert-butyl ester
• [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-methyl-carbamic acid tert-butyl ester

• Inchi： 1S/C17H33N3O3/c1-12(2)14(18)15(21)20-9-7-13(8-10-20)11-19(6)16(22)23-17(3,4)5/h12-14H,7-11,18H2,1-6H3/t14-/m0/s1
• InChI Key： JAQRNYVVBOBFMG-AWEZNQCLSA-N
• SMILES： O=C([C@H](C(C)C)N)N1CCC(CN(C(=O)OC(C)(C)C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 410
• Topological Polar Surface Area: 75.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-methyl-carbamic acid tert-butyl ester

Professional Introduction to [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-methyl-carbamic acid tert-butyl ester (CAS No. 1353995-27-3)

[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-methyl-carbamic acid tert-butyl ester is a heterocyclic compound featuring a piperidine core that has been extensively studied in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1353995-27-3, has garnered significant attention due to its potential applications in the development of neurological and cardiovascular drugs. The unique structural features of this molecule, particularly the presence of a tert-butyl ester group and an (S)-configuration at the chiral center, make it a promising candidate for further investigation.

The synthesis of [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-methyl-carbamic acid tert-butyl ester involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The piperidine ring is a key structural element that contributes to the compound's biological activity, while the (S)-2-amino-3-methyl-butyryl side chain enhances its pharmacological properties. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and scalable production methods for this type of compound, which is crucial for its integration into drug development pipelines.

Recent studies have highlighted the importance of chiral piperidine derivatives in the treatment of various diseases. For instance, compounds with similar structural motifs have shown promise in the management of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. The tert-butyl ester group in [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-methyl-carbamic acid tert-butyl ester not only stabilizes the molecule but also influences its solubility and metabolic profile, making it an attractive candidate for oral administration.

In addition to its potential in neurological applications, this compound has also been explored for its cardiovascular benefits. Research indicates that piperidine-based derivatives can modulate pathways involved in blood pressure regulation and cholesterol metabolism. The specific arrangement of functional groups in [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-methyl-carbamic acid tert-butyl ester may contribute to its ability to interact with target enzymes and receptors, thereby exerting therapeutic effects.

The development of novel pharmaceuticals often relies on the identification and optimization of key structural features that enhance biological activity while minimizing side effects. The (S)-configuration at the chiral center is particularly important, as it ensures enantioselective binding to biological targets. This property is critical for achieving high efficacy and safety in drug candidates. The synthesis of enantiomerically pure compounds like [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-methyl-carbamic acid tert-butyl ester requires sophisticated methodologies, including enzymatic resolution and chiral auxiliary-assisted synthesis.

Recent breakthroughs in computational chemistry have accelerated the process of identifying promising drug candidates by predicting their binding affinities and pharmacokinetic properties. Molecular modeling studies have shown that [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-methyl-carbamic acid tert-butyl ester interacts favorably with several therapeutic targets, suggesting its potential as a lead compound for further development. These computational insights are complemented by experimental validation, which is essential for confirming the biological relevance of theoretical predictions.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents with improved efficacy and safety profiles. [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-methyl-carbamic acid tert-butyl ester represents a significant advancement in this area, leveraging cutting-edge synthetic techniques and innovative drug design principles. As our understanding of molecular interactions grows, so does our ability to develop targeted therapies that address complex diseases more effectively.

In conclusion, [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-methyl-carbamic acid tert-butyl ester (CAS No. 1353995-27-3) is a structurally complex and biologically active compound with potential applications in multiple therapeutic areas. Its unique combination of functional groups, including the (S)-configuration at the chiral center and the tert-butyl ester group, makes it a valuable asset in pharmaceutical research. Continued investigation into this compound and its derivatives holds promise for the development of novel treatments for neurological and cardiovascular disorders.